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Compound of Interest

Compound Name: Phenyl trifluoroacetate

cat. No.: B1293912

An In-depth Technical Guide on the Physicochemical Properties of Phenyl Trifluoroacetate
(CAS 500-73-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physicochemical properties of
Phenyl Trifluoroacetate, identified by the CAS number 500-73-2. This compound is primarily
utilized as a laboratory chemical. This document consolidates available data on its physical and
chemical characteristics, supported by detailed experimental protocols for key analytical
procedures.

Physicochemical Data

The quantitative physicochemical data for Phenyl Trifluoroacetate are summarized in the
tables below for ease of reference and comparison.

Identification and Structure
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Identifier

Value

CAS Number

500-73-2

Chemical Name

Phenyl Trifluoroacetate

Synonyms Trifluoroacetic Acid Phenyl Ester
Molecular Formula CsHsF30:2

Molecular Weight 190.12 g/mol

SMILES C1=CC=C(C=C1)0OC(=0O)C(F)(F)F
InChl Key DVCMYAIUSOSIQP-UHFFFAQYSA-N

hvsical and Chemical :

Property

Value Source

Physical State

Liquid (11121

Colorless to Almost Colorless

Appearance Clear Liquid [1][2]
Odor Slight [2]
Boiling Point 146 - 149 °C [21[31[4]
Melting Point No data available [2][3]
Flash Point 52 °C (125.6 °F) 2]
Density 1.29 g/cm3 (at 20°C) [1]
Specific Gravity (20/20) 1.29

Refractive Index 1.42

Solubility in Water No data available [1112]
Log Pow (n-octanol/water) No data available [1][2]

Experimental Protocols
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Detailed methodologies for the determination of key physicochemical properties are outlined
below. These protocols are standard laboratory procedures and should be performed in a well-
ventilated area, adhering to all relevant safety precautions.

Boiling Point Determination (Micro-Reflux Method)

This method is suitable for small sample volumes and provides a reasonably accurate
measurement of the boiling point.

Apparatus:

Small test tube (e.g., 150 mm diameter)

Heating block or oil bath on a hot plate with magnetic stirring capabilities

Small magnetic stir bar

Thermometer (calibrated)

Clamps and stand

Pasteur pipette

Procedure:

Using a Pasteur pipette, introduce approximately 0.5 mL of Phenyl Trifluoroacetate into the
test tube.

e Add a small magnetic stir bar to the test tube.

o Clamp the test tube securely within the heating block or oil bath.

o Position the thermometer so that the bulb is approximately 1 cm above the surface of the
liquid.

e Turn on the stirrer to ensure gentle and even heating.

e Begin heating the sample.
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o Observe the sample for boiling (the formation of bubbles) and the condensation of vapor on
the walls of the test tube. The point at which a ring of condensing liquid is stable is the reflux
point.

o Adjust the position of the thermometer so that the bulb is at the level of the reflux ring.

e Record the stable temperature reading on the thermometer. This is the observed boiling
point.

e Do not allow the sample to boil dry.

e Once the measurement is complete, turn off the heat and allow the apparatus to cool down
before disassembly.

Flash Point Determination (Closed-Cup Method)

The flash point is a measure of the lowest temperature at which the vapors of a liquid will ignite.
The closed-cup method is a standard procedure for this determination.

Apparatus:

Pensky-Martens closed-cup flash point tester

Heat source

Stirrer

Ignition source (e.g., gas flame or electric igniter)

Thermometer (calibrated)
Procedure:

o Pour the Phenyl Trifluoroacetate sample into the test cup of the apparatus up to the
marked filling line.

e Place the lid on the cup, ensuring a tight seal. The lid is equipped with a thermometer, a
stirrer, and an opening for the ignition source.
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Begin heating the sample at a slow, constant rate (approximately 1°C per minute) while
continuously stirring.

At regular temperature intervals (e.g., every 2°C), apply the ignition source by dipping it into
the vapor space of the cup for a short duration (approximately 0.5 seconds).

The flash point is the lowest temperature at which a brief flash is observed inside the cup
upon application of the ignition source.

Record the temperature at which the flash occurs.

Density Determination (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used for the precise

measurement of the density of liquids.

Apparatus:

Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube)
Analytical balance (accurate to at least 0.001 g)
Thermometer

Water bath (for temperature control)

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.
Weigh the empty, dry pycnometer on the analytical balance and record the mass (m1).

Fill the pycnometer with Phenyl Trifluoroacetate, ensuring no air bubbles are trapped.
Insert the stopper carefully, allowing excess liquid to exit through the capillary.

Wipe the outside of the pycnometer dry.

Place the filled pycnometer in a water bath to bring it to a constant, known temperature (e.g.,
20°C).

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1293912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Once the temperature has stabilized, ensure the liquid level is at the mark on the capillary (if
necessary, add or remove a small amount of liquid).

» Reweigh the filled pycnometer and record the mass (m2).
e Calculate the mass of the liquid: m_liquid = mz2 - ma.

e The density (p) is calculated using the formula: p = m_liquid / V, where V is the known
volume of the pycnometer.

Visualization

Since Phenyl Trifluoroacetate is a laboratory reagent with no described signaling pathways,
the following diagram illustrates the experimental workflow for determining its boiling point
using the micro-reflux method.
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Apparatus Setup

Add 0.5 mL of sample
to test tube

Add magnetic stir bar

Place test tube in
heating block

Position thermometer 1 cm
above liquid surface

Measurement

Start gentle stirring

Begin heating

Observe for boiling
and vapor condensation

Adjust thermometer to
reflux ring level

Record stable temperature
as boiling point

Cooliiown

Turn off heat

Allow apparatus to cool

Disassemble apparatus

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination via Micro-Reflux.
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Conclusion

This technical guide has compiled the essential physicochemical data for Phenyl
Trifluoroacetate (CAS 500-73-2). The provided tables offer a quick reference for its properties,
while the detailed experimental protocols serve as a practical guide for laboratory analysis. The
inclusion of a workflow diagram for boiling point determination provides a clear visual
representation of a key experimental procedure. This document is intended to be a valuable
resource for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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